Cas no 926276-08-6 ((3aR,6aS)-tert-Butyl hexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate)
(3aR,6aS)-tert-Butyl hexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate is a chiral bicyclic compound featuring a protected pyrrolidine core, commonly employed as an intermediate in organic synthesis and pharmaceutical research. Its rigid cyclopentane-fused pyrrolidine structure enhances stereochemical control in asymmetric reactions, making it valuable for constructing complex molecular architectures. The tert-butyloxycarbonyl (Boc) protecting group ensures stability under basic conditions while allowing selective deprotection under acidic conditions. This compound is particularly useful in peptide mimetics and bioactive molecule synthesis due to its constrained conformation, which can influence binding affinity and metabolic stability. High enantiomeric purity and well-defined stereochemistry further support its utility in medicinal chemistry and catalyst design.
926276-08-6 structure
Product Name:(3aR,6aS)-tert-Butyl hexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate
CAS No:926276-08-6
MF:C12H21NO2
MW:211.30064368248
MDL:MFCD19440936
CID:844582
PubChem ID:52915337
Update Time:2025-10-21
(3aR,6aS)-tert-Butyl hexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- (3aR,6aS)-tert-Butyl hexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate
- Cyclopenta[c]pyrrole-2(1H)-carboxylic acid, hexahydro-, 1,1-dimethylethyl ester, (3aR,6aS)-rel-
- tert-butyl (3aS,6aR)-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-2-carboxylate
- (3aR,6aS)-tert-Butylhexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate
- REL-(3AR,6AS)-TERT-BUTYL HEXAHYDROCYCLOPENTA[C]PYRROLE-2(1H)-CARBOXYLATE
- (3aR, 6aS)-hexahydrocyclopenta[c]pyrrole-2(1H)-carboxylic acid tert-butyl ester
- DTXSID90680613
- tert-butyl (3aR,6aS)-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-2-carboxylate
- rel-(3R*, 6S*)-Hexahydrocyclopenta[c]pyrrole-2(1H)-carboxylic acid tert-butyl ester
- SCHEMBL8256164
- tert-Butyl (3aR,6aS)-hexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate
- 926276-08-6
- F81221
- (3Ar,6as)-rel-hexahydrocyclopenta[c]pyrrole-2(1H)-carboxylic acid tert-butyl ester
- cis-Hexahydrocyclopenta[c]pyrrole-2(1H)-carboxylic acid tert-butyl ester
- DB-335982
-
- MDL: MFCD19440936
- Inchi: 1S/C12H21NO2/c1-12(2,3)15-11(14)13-7-9-5-4-6-10(9)8-13/h9-10H,4-8H2,1-3H3/t9-,10+
- InChI Key: COUZDDDNQCVUDL-AOOOYVTPSA-N
- SMILES: O(C(C)(C)C)C(N1C[C@@H]2CCC[C@@H]2C1)=O
Computed Properties
- Exact Mass: 211.157228913g/mol
- Monoisotopic Mass: 211.157228913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- Density: 1.050
- Boiling Point: 281℃
- Flash Point: 124℃
(3aR,6aS)-tert-Butyl hexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A109007166-1g |
(3aR,6aS)-tert-Butyl hexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate |
926276-08-6 | 95% | 1g |
$587.52 | 2023-08-31 | |
| Chemenu | CM198589-1g |
tert-butyl (3aR,6aS)-hexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate |
926276-08-6 | 95% | 1g |
$*** | 2023-05-29 | |
| Chemenu | CM198589-1g |
tert-butyl (3aR,6aS)-hexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate |
926276-08-6 | 95% | 1g |
$631 | 2021-06-09 | |
| Advanced ChemBlocks | F-4360-1G |
tert-butyl hexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate |
926276-08-6 | 96% | 1G |
$325 | 2023-04-12 | |
| Advanced ChemBlocks | F-4360-5G |
tert-butyl hexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate |
926276-08-6 | 96% | 5G |
$650 | 2023-09-15 | |
| Advanced ChemBlocks | F-4360-25G |
tert-butyl hexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate |
926276-08-6 | 96% | 25G |
$1,950 | 2023-09-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1613403-1g |
Tert-butyl (3aR,6aS)-hexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate |
926276-08-6 | 98% | 1g |
¥4809.00 | 2024-04-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1613403-5g |
Tert-butyl (3aR,6aS)-hexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate |
926276-08-6 | 98% | 5g |
¥9618.00 | 2024-04-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1613403-25g |
Tert-butyl (3aR,6aS)-hexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate |
926276-08-6 | 98% | 25g |
¥24997.00 | 2024-04-25 | |
| Crysdot LLC | CD11011921-1g |
(3aR,6aS)-tert-Butyl hexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate |
926276-08-6 | 95+% | 1g |
$668 | 2024-07-19 |
(3aR,6aS)-tert-Butyl hexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
926276-08-6 ((3aR,6aS)-tert-Butyl hexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate) Related Products
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